Cas no 1314801-37-0 (2,1,3-Benzoxadiazole, 4,7-bis(5-bromo-2-thienyl)-5,6-bis(octyloxy)-)

• Product Name: 2,1,3-Benzoxadiazole, 4,7-bis(5-bromo-2-thienyl)-5,6-bis(octyloxy)-
• CAS No: 1314801-37-0
• MF: C₃₀H₃₈Br₂N₂O₃S₂
• MW: 698.57232427597
• CID: 4477688
• PubChem ID: 101544589
• Update Time: 2025-11-01

2,1,3-Benzoxadiazole, 4,7-bis(5-bromo-2-thienyl)-5,6-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4,7-bis(5-bromo-2-thienyl)-5,6-bis(octyloxy)-
• 4,7-bis(5-bromothiophen-2-yl)-5,6-bis(octyloxy)benzofurazan
• DB-218577
• 1314801-37-0
• 4,7-Bis(5-bromothiophen-2-yl)-5,6-bis(octyloxy)benzo[c][1,2,5]oxadiazole
• 4,7-Bis(5-bromothiophen-2-yl)-5,6-bis(octyloxy)benzo[c ][1,2,5] oxadiazole

• Inchi： 1S/C30H38Br2N2O3S2/c1-3-5-7-9-11-13-19-35-29-25(21-15-17-23(31)38-21)27-28(34-37-33-27)26(22-16-18-24(32)39-22)30(29)36-20-14-12-10-8-6-4-2/h15-18H,3-14,19-20H2,1-2H3
• InChI Key： YTEXMHBTLUADJK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C3C(C(C4=CC=C(S4)Br)=C(C=2OCCCCCCCC)OCCCCCCCC)=NON=3)S1

Computed Properties

• Exact Mass: 698.06701g/mol
• Monoisotopic Mass: 696.06906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 18
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.7
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles

Additional information on 2,1,3-Benzoxadiazole, 4,7-bis(5-bromo-2-thienyl)-5,6-bis(octyloxy)-

Introduction to 2,1,3-Benzoxadiazole, 4,7-bis(5-bromo-2-thienyl)-5,6-bis(octyloxy) and Its Significance in Modern Chemical Research

The compound with the CAS no. 1314801-37-0, identified as 2,1,3-Benzoxadiazole, 4,7-bis(5-bromo-2-thienyl)-5,6-bis(octyloxy), represents a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzoxadiazole family, a heterocyclic structure known for its broad spectrum of biological activities and potential applications in drug development. The unique substitution pattern of this molecule, featuring 5-bromo-2-thienyl and octyloxy groups, imparts distinct chemical properties that make it a valuable candidate for further investigation.

Benzoxadiazole derivatives have been extensively studied due to their ability to interact with various biological targets. The presence of bromine atoms at the 4 and 7 positions enhances the electrophilicity of the molecule, making it a potent scaffold for further functionalization. Additionally, the octyloxy groups at the 5 and 6 positions introduce hydrophobicity, which can influence solubility and membrane permeability. These characteristics are particularly relevant in the design of bioactive molecules that require optimal pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with biological targets with high accuracy. Studies suggest that 2,1,3-Benzoxadiazole, 4,7-bis(5-bromo-2-thienyl)-5,6-bis(octyloxy) may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This potential makes it a promising candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine atoms into the benzoxadiazole core is typically achieved using brominating agents under controlled conditions to prevent unwanted side reactions. The subsequent attachment of thienyl and octyloxy groups further complicates the synthetic route but is essential for achieving the desired molecular architecture.

One of the most intriguing aspects of this molecule is its potential as an intermediate in the synthesis of more complex pharmacophores. The bromine substituents provide a handle for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which can be used to introduce additional functional groups. This flexibility makes it a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

In vitro studies have begun to explore the biological activity of 2,1,3-Benzoxadiazole, 4,7-bis(5-bromo-2-thienyl)-5,6-bis(octyloxy). Initial results indicate that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its interaction with mitochondrial DNA has been investigated as a potential mechanism for its therapeutic effects. These findings underscore the importance of this compound in the search for new treatments for chronic inflammatory diseases.

The impact of this research extends beyond academic curiosity. The development of novel bioactive molecules like 2,1,3-Benzoxadiazole, 4,7-bis(5-bromo-2-thienyl)-5,6-bis(octyloxy) has significant implications for drug discovery pipelines. Pharmaceutical companies are increasingly interested in exploring heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The unique structure of this molecule provides a compelling case study for how structural modifications can influence biological function.

Future research directions may focus on optimizing the synthetic route to improve yield and scalability while maintaining the integrity of the key functional groups. Additionally, exploring its potential as an inhibitor or activator of specific biological pathways could lead to new therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling the full potential of this compound.

The growing interest in benzoxadiazole derivatives reflects broader trends in pharmaceutical research towards identifying small molecules with multifunctional properties. Compounds like 2,1,3-Benzoxadiazole, 4,7-bis(5-bromo-2-thienyl)-5,6-bis(octyloxy) exemplify how structural diversity can be leveraged to discover novel bioactive molecules with therapeutic potential. As research continues to uncover new applications for this class of compounds，their significance in addressing complex diseases is likely to grow.